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Cat. No.: B1594726

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopentyl benzoate (CAS No. 32651-38-0) is a benzoate ester with potential applications in
the fragrance industry.[1] Its molecular structure, combining an aromatic ring with a cyclopentyl
moiety, suggests the possibility of a unique and desirable olfactory profile. This document
provides detailed application notes and experimental protocols for the evaluation of
cyclopentyl benzoate as a novel fragrance ingredient. The information is intended to guide
researchers in the synthesis, characterization, and safety assessment of this compound for its
potential inclusion in fragrance formulations. While specific olfactory and quantitative data for
cyclopentyl benzoate are not extensively available in public literature, this document provides
protocols to determine these properties and offers data for structurally related compounds for
comparative purposes.

Physicochemical Properties

A summary of the known and predicted physicochemical properties of cyclopentyl benzoate is
presented in Table 1. This data is essential for formulation development, safety assessment,
and analytical method development.

Table 1: Physicochemical Properties of Cyclopentyl Benzoate
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Property Value Source
Molecular Formula C12H1402 [2]
Molecular Weight 190.24 g/mol [2]
CAS Number 32651-38-0 [2]
Appearance Powder (predicted) [3]
Boiling Point 276.5- °C at 760 mmHg 4]
(predicted)
Flash Point 123.3 °C (predicted) [4]
Density 1.09 g/cm? (predicted) [4]

Refractive Index

1.537 (predicted)

[4]

LogP (o/w)

3.6 (predicted)

Vapor Pressure

Not available. For comparison,
the vapor pressure of the
structurally similar Cyclopentyl
methyl ether is 59.9 hPa at 25
°C.

[5]

Olfactory Profile

The specific odor characteristics of cyclopentyl benzoate are not well-documented in publicly

available literature. However, based on its chemical structure as a benzoate ester, it can be

hypothesized to possess sweet, balsamic, and potentially fruity or floral notes. To definitively

characterize its scent profile, a comprehensive sensory evaluation is required. The following

sections outline the protocols for such an evaluation.

Synthesis of Cyclopentyl Benzoate

Cyclopentyl benzoate can be synthesized via several standard esterification methods. The

Fischer esterification of benzoic acid with cyclopentanol and the reaction of benzoyl chloride

with cyclopentanol are two common and effective approaches.[6][7]
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Fischer Esterification Protocol

This protocol describes the synthesis of cyclopentyl benzoate from benzoic acid and
cyclopentanol using an acid catalyst.[8][9][10][11][12]

Materials:

» Benzoic acid

e Cyclopentanol

o Concentrated sulfuric acid (H2SOa4) or other suitable acid catalyst
e Sodium bicarbonate (NaHCO3) solution (5%)

 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
o Organic solvent (e.g., diethyl ether or dichloromethane)

e Round-bottom flask

» Reflux condenser

e Separatory funnel

e Heating mantle

 Rotary evaporator

Procedure:

¢ In a round-bottom flask, combine benzoic acid (1.0 equivalent) and an excess of
cyclopentanol (e.g., 4.0 equivalents).

e Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 0.1 equivalents) to the
mixture while stirring.
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Attach a reflux condenser and heat the mixture to reflux for 2-4 hours. The reaction progress
can be monitored by Thin Layer Chromatography (TLC).

After cooling to room temperature, transfer the reaction mixture to a separatory funnel
containing water.

Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to
neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate using a rotary evaporator to obtain the
crude cyclopentyl benzoate.

Purify the crude product by vacuum distillation or column chromatography to yield pure
cyclopentyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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